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Compound of Interest

Compound Name: Sybraloy

CAS No.: 66199-08-4

Cat. No.: B1239572

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to understanding and troubleshooting the long-term

dimensional stability of Sybraloy amalgam.

Frequently Asked Questions (FAQs)
Q1: What is Sybraloy and why is its dimensional stability important?

A1: Sybraloy is a high-copper dental amalgam alloy manufactured by Kerr Dental.[1] Like all

dental restorative materials, its dimensional stability is crucial for the long-term success of a

restoration. Dimensional changes, such as contraction or expansion after placement, can lead

to gaps at the restoration margin, postoperative sensitivity, and an increased risk of secondary

caries.[2][3] Creep, the gradual deformation of the material under stress, can also lead to

marginal breakdown and restoration failure over time.[2][3]

Q2: How does Sybraloy's composition contribute to its dimensional stability?

A2: Sybraloy is a high-copper amalgam, a class of dental alloys known for improved

mechanical properties and corrosion resistance compared to traditional low-copper amalgams.
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[2][4] High-copper formulations are designed to minimize the formation of the gamma-2 (γ2)

phase (Sn8Hg), which is the weakest and most corrosion-prone phase in set amalgam.[5] By

minimizing or eliminating the γ2 phase, high-copper amalgams like Sybraloy exhibit lower

creep and better marginal integrity.[5][6]

Q3: What are the typical values for dimensional change and creep for high-copper amalgams

like Sybraloy?

A3: While specific long-term quantitative data for Sybraloy is not readily available in published

literature, high-copper amalgams are known for their low creep values.[7] Studies have shown

that amalgams such as Sybraloy exhibit low static creep and high compressive strength.[7]

According to ADA Specification No. 1, the maximum allowable creep for a dental amalgam is

3%.[2] High-copper amalgams generally have creep values well below this limit.[2] Dimensional

change during setting is also minimal, with most modern amalgams showing a slight

contraction or expansion within the clinically acceptable range of ±20 µm/cm.[2]

Q4: What factors can influence the dimensional stability of a Sybraloy restoration during an

experiment?

A4: Several factors related to manipulation can affect the final dimensional stability of the

amalgam:

Mercury-to-Alloy Ratio: An incorrect ratio can lead to increased creep and dimensional

change.[8]

Trituration (Mixing): Both under-trituration and over-trituration can negatively impact the

physical properties of the amalgam.[8]

Condensation: Proper condensation technique is critical to minimize porosity and ensure a

dense restoration with optimal strength and low creep.[8]

Moisture Contamination: For zinc-containing amalgams, moisture contamination during

placement can lead to delayed expansion.[2]
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Issue Potential Cause Recommended Action

Marginal ditching or fracture in

an aged sample

High creep due to improper

manipulation (e.g., incorrect

mercury/alloy ratio, over/under

trituration).

Review and standardize the

trituration and condensation

protocols. Ensure the

manufacturer's instructions for

Sybraloy are strictly followed.

Post-setting expansion of the

restoration

Delayed expansion due to

moisture contamination during

placement (if the alloy contains

zinc).

Use a rubber dam or other

isolation techniques to ensure

a dry working field during the

entire restorative procedure.

Evidence of significant

contraction (gap formation)

Improper condensation leading

to porosity, or an incorrect

alloy-to-mercury ratio.

Optimize condensation

pressure and technique to

ensure a dense, well-adapted

restoration. Verify the correct

alloy and mercury proportions

are being used.

Inconsistent dimensional

stability results across samples

Variability in experimental

procedures.

Standardize all manipulation

variables, including trituration

time and speed, condensation

pressure and time, and

storage conditions of the

samples.

Data Presentation
While specific long-term quantitative data for Sybraloy is limited in publicly available literature,

the following table summarizes the general physical properties of high-copper amalgams based

on established standards and comparative studies.

Table 1: General Physical Properties of High-Copper Dental Amalgams
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Property Typical Value/Range Reference

Creep (ADA Spec. #1) < 1.0% [2]

Static Creep Low [7]

Dimensional Change (24

hours)
-10 to +5 µm/cm [2]

Compressive Strength (1 hour) > 80 MPa [5]

Compressive Strength (24

hours)
> 300 MPa [5]

Experimental Protocols
The following are detailed methodologies for key experiments used to evaluate the dimensional

stability of dental amalgams, based on American Dental Association (ADA) and International

Organization for Standardization (ISO) standards.

Dimensional Change Measurement (Based on ADA
Specification No. 1 / ISO 1559)
Objective: To measure the linear dimensional change of an amalgam specimen during the first

24 hours after trituration.

Methodology:

Specimen Preparation:

Triturate the Sybraloy amalgam capsule according to the manufacturer's instructions.

Immediately condense the mixed amalgam into a cylindrical mold (typically 4 mm in

diameter and 8 mm in height) using a standardized condensation technique and pressure.

Remove the specimen from the mold after a specified time (e.g., 90 seconds from the start

of trituration).

Measurement:
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Place the specimen in a measuring instrument, such as a micrometer or a dilatometer,

capable of detecting dimensional changes with high precision.

Record the initial length of the specimen at a specific time point (e.g., 5 minutes after the

start of trituration).

Maintain the specimen at a constant temperature of 37°C.

Record the length of the specimen periodically over 24 hours.

Calculation:

The dimensional change at any given time is calculated as the change in length divided by

the initial length, expressed as a percentage or in micrometers per centimeter (µm/cm).

Creep Test (Based on ADA Specification No. 1 / ISO
1559)
Objective: To determine the permanent deformation of a set amalgam specimen under a

constant compressive stress.

Methodology:

Specimen Preparation:

Prepare cylindrical specimens of Sybraloy amalgam as described for the dimensional

change measurement.

Store the specimens at 37°C for 7 days to allow for complete setting.

Measurement:

Measure the initial length of the 7-day old specimen.

Place the specimen in a creep testing apparatus and apply a constant compressive stress

of 36 MPa.

Maintain the temperature at 37°C.
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Record the length of the specimen at 1 hour and 4 hours after the application of the load.

Calculation:

Creep is calculated as the percentage decrease in length between the 1-hour and 4-hour

measurements relative to the initial length.

Visualizations

Specimen Preparation Measurement Data Analysis

Triturate Sybraloy Capsule Condense into Mold
Immediate

Extract Specimen Record Initial Length (5 min) Incubate at 37°C Measure Length Periodically (24h) Calculate % Dimensional Change

Click to download full resolution via product page

Caption: Workflow for Dimensional Change Measurement.
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Caption: Factors Influencing Amalgam Dimensional Stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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